Cas no 51822-12-9 (Benzoyl chloride, 4-(2-chloro-2-oxoethoxy)-)

• Product Name: Benzoyl chloride, 4-(2-chloro-2-oxoethoxy)-
• CAS No: 51822-12-9
• MF: C₉H₆Cl₂O₃
• MW: 233.048141002655
• CID: 361301
• PubChem ID: 10998895
• Update Time: 2025-04-19

Benzoyl chloride, 4-(2-chloro-2-oxoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-(2-chloro-2-oxoethoxy)-
• 4-(2-chloro-2-oxoethoxy)benzoyl chloride
• 51822-12-9
• SCHEMBL4360696
• DTXSID30451329

• Inchi： 1S/C9H6Cl2O3/c10-8(12)5-14-7-3-1-6(2-4-7)9(11)13/h1-4H,5H2
• InChI Key： LBWQXRBMXPYFIC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OCC(=O)Cl)=O

Computed Properties

• Exact Mass: 231.96948
• Monoisotopic Mass: 231.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37